molecular formula C9H9N B15366623 2-Ethynyl-5-methylaniline

2-Ethynyl-5-methylaniline

Cat. No.: B15366623
M. Wt: 131.17 g/mol
InChI Key: KBGKFDAVRIHWAK-UHFFFAOYSA-N
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Description

2-Ethynyl-5-methylaniline is an aromatic amine derivative featuring a methyl group at the 5-position and an ethynyl (C≡CH) substituent at the 2-position of the benzene ring. While direct data on this compound is absent in the provided literature, its structural analogs, such as 5-(ethylsulfonyl)-2-methoxyaniline and 2-Methoxy-5-methylaniline, highlight the significance of substituent positioning and electronic effects in determining reactivity, synthesis pathways, and pharmacological utility .

Properties

Molecular Formula

C9H9N

Molecular Weight

131.17 g/mol

IUPAC Name

2-ethynyl-5-methylaniline

InChI

InChI=1S/C9H9N/c1-3-8-5-4-7(2)6-9(8)10/h1,4-6H,10H2,2H3

InChI Key

KBGKFDAVRIHWAK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C#C)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Ethynyl-5-methylaniline (hypothetical) with structurally related aniline derivatives from the provided evidence, focusing on substituent effects, synthesis, and applications.

Substituent Electronic Effects

  • Ethynyl (-C≡CH) : Strong electron-withdrawing due to sp-hybridization, reducing electron density on the aromatic ring. This contrasts with methoxy (-OCH₃) in 2-Methoxy-5-methylaniline, which donates electrons via resonance, enhancing electrophilic substitution reactivity at ortho/para positions .
  • Ethylsulfonyl (-SO₂Et) : A strongly electron-withdrawing group in 5-(ethylsulfonyl)-2-methoxyaniline, which stabilizes negative charges and directs reactions to meta positions. This differs from ethynyl groups, which may favor para substitution due to steric and electronic factors .
  • Chloro (-Cl): Moderately electron-withdrawing in 5-Chloro-2-methylaniline, less pronounced than ethynyl or sulfonyl groups, but still influencing regioselectivity in coupling reactions .

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